Cas no 20965-27-9 (7-Bromoheptanenitrile)

• Product Name: 7-Bromoheptanenitrile
• CAS No: 20965-27-9
• MF: C₇H₁₂BrN
• MW: 190.080881118774
• MDL: MFCD00001982
• CID: 51701
• PubChem ID: 24854560
• Update Time: 2025-11-02

7-Bromoheptanenitrile Chemical and Physical Properties

Names and Identifiers

• 7-Bromoheptanenitrile
• 1-Bromo-6-cyanohexane
• 7-Bromo-heptanenitrile
• 1-bromoheptanenitrile
• 5-bromoheptanenitrile
• 6-bromohexylcyanide
• 6-Cyanohexyl bromide
• 7-bromanylheptanenitrile
• 7-Bromoheptanonitrile
• Heptanenitrile,7-bromo
• AKOS015836151
• EINECS 244-128-7
• NSC-60131
• 7-Bromoheptanenitrile, 90%
• DTXSID5066667
• A815049
• NS00026766
• 6-Bromo Hexyl Cyanide
• 7-bromo-heptanonitrile
• F0001-0749
• 2TU9RNB7TN
• NSC 60131
• W-107585
• MFCD00001982
• NSC60131
• FT-0621369
• SY271743
• AS-80699
• SCHEMBL395504
• Heptanenitrile, 7-bromo-
• 20965-27-9
• G80939
• DB-003571

• MDL： MFCD00001982
• Inchi： 1S/C7H12BrN/c8-6-4-2-1-3-5-7-9/h1-6H2
• InChI Key： HVVQSKCGHAPHMV-UHFFFAOYSA-N
• SMILES： BrCCCCCCC#N
• BRN： 1748070

Computed Properties

• Exact Mass: 189.01500
• Monoisotopic Mass: 189.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 23.8A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u65e0\u8272\u6db2\u4f53","dst":"colorless liquid "},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.265 g/mL at 25 °C(lit.)
• Boiling Point: 140-141 °C/14 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.475(lit.)
• PSA: 23.79000
• LogP: 2.85538

7-Bromoheptanenitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37-S36/37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：T
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on 7-Bromoheptanenitrile

Comprehensive Guide to 7-Bromoheptanenitrile (CAS No. 20965-27-9): Properties, Applications, and Industry Insights

7-Bromoheptanenitrile (CAS No. 20965-27-9) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical manufacturing. With the growing demand for nitrile-containing compounds in modern chemistry, this brominated derivative has gained significant attention for its unique reactivity and functional group compatibility. Researchers and industry professionals frequently search for terms like "7-Bromoheptanenitrile synthesis", "CAS 20965-27-9 applications", and "heptanenitrile derivatives", reflecting its importance in synthetic chemistry.

The molecular structure of 7-Bromoheptanenitrile features a seven-carbon chain terminated by a reactive bromine atom and a cyano group, making it valuable for carbon-carbon bond formation reactions. This dual functionality allows it to serve as a key building block in cross-coupling reactions, a topic frequently explored in organic chemistry forums and research publications. Recent trends show increased interest in sustainable nitrile chemistry and green synthesis methods for compounds like 20965-27-9, aligning with the global push toward environmentally friendly chemical processes.

In pharmaceutical applications, 7-Bromoheptanenitrile serves as a precursor for various biologically active molecules. Its ability to introduce both alkyl chains and nitrile groups makes it particularly useful in drug discovery programs targeting central nervous system disorders and metabolic diseases. Analytical chemists often investigate 7-Bromoheptanenitrile purity analysis methods, while process chemists focus on scale-up production techniques for this intermediate.

The compound's physical properties, including its moderate volatility and solubility characteristics, make it suitable for diverse reaction conditions. Safety data for CAS 20965-27-9 emphasizes proper handling procedures, though it remains an essential reagent in many high-value chemical syntheses. Industry reports indicate growing demand for custom chemical synthesis services involving halogenated nitriles, with 7-Bromoheptanenitrile being a frequently requested material.

Emerging applications of 7-Bromoheptanenitrile include its use in material science for modifying polymer properties and in liquid crystal technology. The compound's compatibility with palladium-catalyzed reactions makes it valuable for creating advanced materials with tailored functionalities. Researchers exploring click chemistry approaches and bioorthogonal reactions have also identified potential uses for this versatile intermediate.

Quality control aspects of 20965-27-9 involve rigorous testing for impurity profiles and stability characteristics, particularly when used in sensitive applications. The compound's storage requirements and shelf life considerations are common discussion points among quality assurance professionals. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are typically employed to verify the identity and purity of 7-Bromoheptanenitrile batches.

Market analysis reveals that specialty chemical suppliers are expanding their portfolios of functionalized nitriles to meet research and industrial needs. The pricing and availability of CAS 20965-27-9 fluctuate based on raw material costs and regional production capacities, making supply chain optimization a critical consideration for end users. Recent patents demonstrate innovative applications of 7-Bromoheptanenitrile in electronic materials and renewable energy technologies, suggesting future growth potential.

For synthetic chemists, understanding the reaction kinetics and selectivity patterns of 7-Bromoheptanenitrile is essential for developing efficient synthetic routes. The compound's behavior in nucleophilic substitution reactions and its participation in cascade processes continue to be active areas of investigation. Academic laboratories and industrial R&D teams frequently collaborate to explore new methodologies involving this valuable intermediate.

Environmental considerations surrounding nitrile compounds have led to increased research into biodegradation pathways and waste treatment options for materials like 20965-27-9. Regulatory compliance remains a key focus area, with manufacturers investing in green chemistry initiatives to improve the sustainability profile of halogenated intermediates. These developments align with broader industry trends toward responsible chemical production practices.

Looking ahead, the versatility of 7-Bromoheptanenitrile ensures its continued relevance across multiple scientific disciplines. From medicinal chemistry to advanced material development, this compound offers numerous possibilities for innovation. As research into functional group transformations advances, CAS 20965-27-9 will likely maintain its position as an important tool in the synthetic chemist's repertoire, with new applications continually emerging in response to technological needs.